1-ethyl-1H-pyrazole-3-carbohydrazide

• IUPAC Name: 1-ethylpyrazole-3-carbohydrazide
• InChI: InChI=1S/C6H10N4O/c1-2-10-4-3-5(9-10)6(11)8-7/h3-4H,2,7H2,1H3,(H,8,11)
• InChI Key: FISKYJZRFJOKDJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)C(=O)NN
• Molecular Formula: C6H10N4O
• DSSTOX Substance ID: DTXSID40599105
• Molecular Weight: 154.17 g/mol
• CAS No.: 1006334-35-5

Description

1-ethyl-1H-pyrazole-3-carbohydrazide is a useful research compound. Its molecular formula is C6H10N4O and its molecular weight is 154.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Cytotoxic Activity

1-Ethyl-1H-pyrazole-3-carbohydrazide derivatives exhibit potential in cancer research due to their cytotoxic properties. For example, certain derivatives have shown potent antiproliferative activity against human cancer cell lines, surpassing the effectiveness of some existing drugs. These compounds have the ability to arrest the cell cycle at specific phases, indicating their potential as cancer therapeutics (Zhang et al., 2011).

Synthesis and Characterization

The compound has been used in the synthesis of various novel pyrazole derivatives. These derivatives have been characterized using techniques like IR and NMR spectroscopy, providing valuable insights into their structural and chemical properties (Huang Jie-han, 2008).

Antimicrobial Activities

Some derivatives of this compound demonstrate significant antimicrobial activities. These compounds have been tested against various microorganisms, including bacteria and fungi, showcasing their potential as antimicrobial agents (H. M. Aly, 2016).

Corrosion Inhibition

Research has also explored the use of this compound derivatives in corrosion inhibition. These compounds have shown effectiveness in protecting mild steel in acidic environments, indicating their potential in industrial applications (P. Paul, M. Yadav, I. Obot, 2020).

Leishmanicidal Activities

Derivatives of this compound have been synthesized and evaluated for their leishmanicidal activities. These compounds have shown promising results against various forms of Leishmania, a parasite responsible for leishmaniasis (A. Bernardino et al., 2006).

Utility in Synthesizing Heterocycles

This compound has been utilized in the synthesis of new heterocycles, which have demonstrated potential cytotoxic activities. This underscores its role in the development of novel therapeutic agents (B. Hegazi et al., 2010).